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Compound of Interest

Compound Name: 5-Methyl-2-furonitrile

Cat. No.: B078122

For Researchers, Scientists, and Drug Development Professionals

This document provides essential procedural guidance for the safe handling and disposal of 5-
Methyl-2-furonitrile (CAS RN: 13714-86-8). Adherence to these protocols is critical to ensure
personal safety and regulatory compliance in the laboratory environment.

. Hazard Identification and Personal Protective
Equipment (PPE)

5-Methyl-2-furonitrile is a flammable liquid and vapor that is harmful if swallowed, inhaled, or
in contact with skin.[1] It is also known to cause serious eye irritation.[2] Therefore, the use of
appropriate Personal Protective Equipment (PPE) is mandatory.

Recommended Personal Protective Equipment:

o Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against
splashes.[2][3]

o Skin Protection: Chemical-resistant gloves and protective clothing are required.[4] For
enhanced protection, flame-retardant and antistatic clothing should be worn. It is crucial to
use proper glove removal techniques to avoid skin contact with the substance.[5]

o Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume
hood.[2][4] If ventilation is inadequate or there is a risk of aerosol formation, a respirator with
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a type ABEK (EN14387) filter is necessary.[3][5]

o Footwear: Always wear closed-toe shoes in laboratory areas where chemicals are handled.

[6]

Il. Quantitative Data Summary

The following table summarizes key quantitative data for 5-Methyl-2-furonitrile:

Property Value Source(s)
Molecular Formula CeHsNO [11[7]
Molecular Weight 107.11 g/mol [11[7]

CAS Number 13714-86-8 [31[7]
Boiling Point 173-176 °C [3]

Density 1.02 g/mL at 25 °C [3]

Flash Point 59.4 °C (138.9 °F) - closed cup  [3]
Refractive Index n20/D 1.484 [3]
Storage Temperature Store in a cool place. [4115]

lll. Experimental Protocols: Safe Handling and
Emergency Procedures

A. Handling Protocol:

o Preparation: Before handling, ensure that a safety shower and eyewash station are readily
accessible.[8] Confirm that all required PPE is available and in good condition.

o Ventilation: Conduct all work with 5-Methyl-2-furonitrile in a well-ventilated area, such as a
certified chemical fume hood, to avoid inhalation of vapors.[2][4]

o Grounding: To prevent static discharge, which can ignite flammable vapors, ensure that the
container and receiving equipment are properly grounded and bonded.[4]
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» Tools: Use non-sparking tools to handle the chemical and its containers.[4]

e Hygiene: Do not eat, drink, or smoke in the handling area.[4] Wash hands thoroughly with
soap and water after handling.[9] Contaminated clothing should be removed immediately
and laundered before reuse.[2]

» Storage: Keep the container tightly closed when not in use.[2][4] Store in a cool, dry, and
well-ventilated area away from heat, sparks, open flames, and incompatible materials such
as strong oxidizing agents and strong bases.[2][4][5]

B. First Aid Measures:

 Inhalation: If inhaled, immediately move the individual to fresh air.[4] If breathing is difficult or
has stopped, administer oxygen or artificial respiration and seek immediate medical
attention.[10]

o Skin Contact: In case of skin contact, immediately remove all contaminated clothing and
rinse the affected area with plenty of water for at least 15 minutes.[4][8] If irritation develops
or persists, seek medical attention.[2]

o Eye Contact: If the chemical enters the eyes, rinse cautiously with water for at least 15
minutes, holding the eyelids open.[8] Remove contact lenses if present and easy to do so.[2]
Seek immediate medical attention.[2]

 Ingestion: If swallowed, rinse the mouth with water.[4] Do not induce vomiting. Seek
immediate medical attention.[2][4]

IV. Disposal Plan
The disposal of 5-Methyl-2-furonitrile must be handled as hazardous waste.

» Waste Classification: Chemical waste generators are responsible for determining if the waste
is classified as hazardous according to local, regional, and national regulations.[2]

o Containerization: Collect waste in a suitable, labeled, and closed container.

» Disposal: Dispose of the contents and container at an approved waste disposal facility.[2][4]
[5] Do not empty into drains.[5]
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V. Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 5-Methyl-2-
furonitrile, from preparation to disposal.
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Caption: Safe handling workflow for 5-Methyl-2-furonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 5-Methyl-2-furonitrile | C6H5NO | CID 642108 - PubChem [pubchem.ncbi.nim.nih.gov]
o 2. fishersci.com [fishersci.com]

¢ 3. 5-Methyl-2-furonitrile 97 13714-86-8 [sigmaaldrich.com]

¢ 4. 5-METHYL-2-FURONITRILE - Safety Data Sheet [chemicalbook.com]

e 5. sigmaaldrich.com [sigmaaldrich.com]

e 6. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]
e 7.scbt.com [scbt.com]

¢ 8. ehs.princeton.edu [ehs.princeton.edu]

e 9. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

e 10. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
5-Methyl-2-furonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078122#personal-protective-equipment-for-handling-
5-methyl-2-furonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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